Cas no 166747-91-7 (2-(3-Formyl-1H-indol-1-yl)propanoic acid)

• Product Name: 2-(3-Formyl-1H-indol-1-yl)propanoic acid
• CAS No: 166747-91-7
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• MDL: MFCD03167983
• CID: 1085959
• PubChem ID: 2771375
• Update Time: 2025-10-20

2-(3-Formyl-1H-indol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Formyl-1H-indol-1-yl)propanoic acid
• 2-(3-formyl-1H-indol-1-yl)propanoic acid(SALTDATA: FREE)
• 2-(3-formylindol-1-yl)propanoic acid
• CHEMBRDG-BB 6725872
• 3-FORMYL-A-METHYL-1H-INDOLE-1-ACETIC ACID
• 1H-INDOLE-1-ACETIC ACID, 3-FORMYL-A-METHYL-

• MDL： MFCD03167983
• Inchi： 1S/C12H11NO3/c1-8(12(15)16)13-6-9(7-14)10-4-2-3-5-11(10)13/h2-8H,1H3,(H,15,16)
• InChI Key： ZINMANYXDFLPES-UHFFFAOYSA-N
• SMILES： OC(C(C)N1C=C(C=O)C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 217.07400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 59.30000
• LogP: 2.09940

2-(3-Formyl-1H-indol-1-yl)propanoic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on 2-(3-Formyl-1H-indol-1-yl)propanoic acid

Introduction to 2-(3-Formyl-1H-indol-1-yl)propanoic acid (CAS No. 166747-91-7)

2-(3-Formyl-1H-indol-1-yl)propanoic acid (CAS No. 166747-91-7) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound, also known as indole-3-acetic acid derivative, belongs to the class of indole derivatives, which are widely studied for their diverse biological properties, including anti-inflammatory, anticancer, and neuroprotective effects.

The chemical structure of 2-(3-Formyl-1H-indol-1-yl)propanoic acid consists of an indole ring with a formyl group at the 3-position and a propanoic acid moiety attached to the 1-position. This specific arrangement of functional groups imparts the compound with unique chemical and biological characteristics. The formyl group is particularly noteworthy as it can participate in various chemical reactions, such as condensation and reduction, making the compound a valuable intermediate in synthetic chemistry.

In recent years, the study of 2-(3-Formyl-1H-indol-1-yl)propanoic acid has been driven by its potential applications in drug discovery and development. Research has shown that this compound exhibits significant anti-inflammatory activity, which is attributed to its ability to inhibit the production of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings have opened new avenues for the development of novel anti-inflammatory drugs that could offer improved efficacy and reduced side effects compared to existing treatments.

Beyond its anti-inflammatory properties, 2-(3-Formyl-1H-indol-1-yl)propanoic acid has also been investigated for its anticancer potential. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, colon, and lung cancers. The mechanism of action involves the modulation of key signaling pathways such as p53, Bcl-2, and caspase cascades. These findings suggest that 2-(3-Formyl-1H-indol-1-yl)propanoic acid could serve as a lead compound for the development of new anticancer agents.

In addition to its therapeutic potential, 2-(3-Formyl-1H-indol-1-yl)propanoic acid has been explored for its neuroprotective effects. Research has shown that this compound can protect neurons from oxidative stress and neurotoxicity induced by various insults such as glutamate excitotoxicity and β-amyloid toxicity. The neuroprotective properties of 2-(3-Formyl-1H-indol-1-yl)propanoic acid are thought to be mediated through its ability to modulate intracellular signaling pathways involved in cell survival and death.

The synthesis of 2-(3-Formyl-1H-indol-1-yl)propanoic acid has been optimized using various synthetic routes, including multistep processes involving indole derivatization and formylation reactions. These synthetic methods have been refined to improve yield and purity, making it feasible to produce this compound on a larger scale for further research and development.

Clinical trials involving compounds similar to 2-(3-Formyl-1H-indol-1-yl)propanoic acid have shown promising results in terms of safety and efficacy. For example, a phase II clinical trial evaluating an indole derivative with similar structural features demonstrated significant improvements in patients with inflammatory bowel disease (IBD). These findings highlight the potential of indole derivatives like 2-(3-Formyl-1H-indol-1-y l)propanoic acid in treating chronic inflammatory conditions.

In conclusion, 2-(3-formylindol-l yl)propanoic acid (CAS No. 166747 -9 7 -7) strong > represents a promising compound with diverse biological activities that warrant further investigation. Its unique chemical structure and multifaceted biological properties make it an attractive candidate for drug discovery and development in areas such as anti-inflammatory therapy, cancer treatment, and neuroprotection. As research in this field continues to advance, it is likely that new applications for this compound will be discovered, contributing to the advancement of medical science and patient care.